![molecular formula C26H23N3O3S B2924683 2-([1,1'-biphenyl]-4-yl)-N-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide CAS No. 893941-82-7](/img/structure/B2924683.png)
2-([1,1'-biphenyl]-4-yl)-N-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-([1,1'-biphenyl]-4-yl)-N-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C26H23N3O3S and its molecular weight is 457.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Coordination Complexes and Antioxidant Activity
A study detailed the synthesis and characterization of pyrazole-acetamide derivatives, leading to the formation of Co(II) and Cu(II) coordination complexes. The research emphasized the complexes' solid-state structures, established through single-crystal X-ray crystallography, and their antioxidant activities assessed in vitro. This study underlines the potential of pyrazole-acetamide derivatives in developing coordination complexes with significant antioxidant properties, which could be relevant for applications in medicinal chemistry and materials science (Chkirate et al., 2019).
Synthesis and Characterization of Novel Derivatives
Another research effort reported the unexpected synthesis of novel 2-pyrone derivatives, characterized through single-crystal X-ray diffraction. The study includes theoretical parameter calculations via density functional theory (DFT), comparing experimental outcomes with theoretical predictions. Furthermore, it explores the compounds' intermolecular interactions through Hirshfeld surface analysis, offering insights into their potential pharmaceutical applications (Sebhaoui et al., 2020).
Antimicrobial Activities of Thiazole Derivatives
Research on novel thiazole derivatives incorporating a pyrazole moiety highlighted their synthesis and antimicrobial screening. This study demonstrates the significance of structural modifications in enhancing antimicrobial efficacy, suggesting the potential for developing new antimicrobial agents based on the thiazole-pyrazole scaffold (Saravanan et al., 2010).
Flavoring Substance Evaluation
The European Food Safety Authority (EFSA) delivered a scientific opinion on a flavoring substance structurally similar to the query compound, evaluating its implications for human health. The assessment covered its use in food applications, dietary exposure, and toxicological evaluations, underscoring the importance of safety evaluations for compounds intended for human consumption (Younes et al., 2018).
properties
IUPAC Name |
N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-phenylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O3S/c1-18-7-5-6-10-24(18)29-26(22-16-33(31,32)17-23(22)28-29)27-25(30)15-19-11-13-21(14-12-19)20-8-3-2-4-9-20/h2-14H,15-17H2,1H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQRWVWCPKQEFGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)CC4=CC=C(C=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.